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Compound of Interest

Compound Name: G907

Cat. No.: B1654381

These application notes provide a detailed protocol for researchers, scientists, and drug
development professionals on the proper techniques for bonding glass slides using G907
epoxy. Adherence to this protocol will ensure a strong, durable, and optically clear bond
suitable for a variety of research applications.

Quantitative Data Summary

The following table summarizes the key quantitative properties of the G907 series epoxy. This
data is essential for understanding the material's performance and for proper application.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1654381?utm_src=pdf-interest
https://www.benchchem.com/product/b1654381?utm_src=pdf-body
https://www.benchchem.com/product/b1654381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

G907-25 Optical

G907-24 Structural

Property Units
Epoxy Epoxy
Viscosity 200 12000 cP
Shear Strength 27.6 Not Specified MPa
Shore D Hardness 80 88
Mix Ratio
(Resin:Hardener by 100:30 100:25
Weight)
Pot Life 120 20 minutes
Cure Time at 25°C
24 24 hours
(77°F)
Cure Time at 65°C ]
60 - 120 240 minutes
(149°F)
Maximum Service
110 130 °C

Temperature

Experimental Protocol: Bonding Glass Slides

This protocol outlines the step-by-step procedure for achieving a high-quality bond between

glass slides using G907 epoxy.

Surface Preparation

Proper surface preparation is critical for a strong and reliable bond.[1][2] The goal is to have a

clean, dry surface free of any contaminants.[1][2]

o Cleaning: Thoroughly clean the glass slide surfaces to remove any dirt, dust, oils, or grease.

[1][3]

o Wipe the surfaces with a lint-free cloth saturated with a suitable solvent such as

isopropanol or acetone.[4]
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o Alternatively, wash the slides with a detergent solution and warm water, followed by a
thorough rinse with deionized water.[3]

e Drying: Ensure the glass slides are completely dry before applying the epoxy.[2]

o This can be achieved by placing them in an oven at a low temperature or by using a
stream of clean, dry air.

o (Optional) Abrasion: For applications requiring maximum adhesion, lightly abrading the
bonding surfaces with a fine-grit emery cloth can increase the surface area for bonding.[5] If
this step is performed, it is crucial to re-clean the surface to remove any particulate matter.[5]

Epoxy Preparation and Application

e Mixing: In a clean, disposable container, accurately weigh the G907 resin and hardener
according to the specified mix ratio (100:30 for G907-25, 100:25 for G907-24).[6]

o Mix the two components thoroughly for at least one minute, scraping the sides and bottom
of the container to ensure a homogenous mixture. Inadequate mixing is a common cause
of poor results.

» Application: Apply a small, even amount of the mixed epoxy to one of the glass slide
surfaces.[1]

o Use a clean, disposable tool such as a spatula or a syringe to apply the epoxy.

o Avoid entrapping air bubbles during application.

Assembly and Curing

o Assembly: Carefully place the second glass slide onto the epoxy-coated surface.
o Apply gentle, even pressure to spread the epoxy and remove any excess.

o Ensure the slides are properly aligned. Clamping may be necessary to hold the slides in
place during curing.[1]

e Curing: The curing process is time and temperature-dependent.[7][3]
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o Room Temperature Cure: Allow the assembled slides to cure at 25°C (77°F) for 24 hours
for a full cure.[6] The bond will begin to harden within the first 12-24 hours.[9]

o Accelerated Cure: To expedite the curing process, place the assembled slides in an oven
at 65°C (149°F). The cure time at this temperature is between 60-120 minutes for G907-
25 and 240 minutes for G907-24.[6]

o Itis recommended to allow the assembly to cool to room temperature before handling.

Cleaning and Finishing

o Excess Epoxy Removal: Before the epoxy cures, any excess that has squeezed out from
between the slides can be carefully wiped away with a solvent such as acetone.

o Final Curing: Even after the initial cure, epoxy continues to gain strength over several days.
[8] For applications requiring maximum bond strength, it is advisable to let the bonded slides
rest for up to 72 hours.[7]
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Caption: Workflow for bonding glass slides with G907 epoxy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Bonding Glass
Slides with G907 Epoxy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654381#protocol-for-bonding-glass-slides-with-
g907-epoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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